4-({[5-(Phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-({[5-(Phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine” is a complex organic compound. It contains a morpholine ring, which is a common motif in many pharmaceuticals and biologically active compounds . The compound also features a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom .
Molecular Structure Analysis
The molecular structure of “this compound” is complex, featuring a morpholine ring and a 1,3,4-oxadiazole ring . The presence of two carbon atoms allows two substituents in the oxadiazole ring, causing differences in their properties due to variation in the electronic environment .Scientific Research Applications
Synthesis and Characterization
- 4-({[5-(Phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine and its derivatives have been synthesized and characterized through various methods like NMR, IR, and Mass spectral studies. These studies have been crucial in confirming the structural integrity of the compounds (Mamatha S.V et al., 2019).
Biological Activity
- There is significant interest in the biological activities of these compounds. They have been screened for various biological activities such as antibacterial, antioxidant, and anti-TB. In particular, certain derivatives have shown remarkable anti-TB activity and superior anti-microbial properties (Mamatha S.V et al., 2019).
Antimicrobial Evaluation
- 2,5-Disubstituted 1,3,4-oxadiazole compounds, a class to which this compound belongs, have been evaluated for their antimicrobial properties. They exhibit varying degrees of activity against selected microbial species, contributing to their potential as antimicrobial agents (Samreen Gul et al., 2017).
Anti-Inflammatory Activity
- Derivatives of 1,3,4-oxadiazole, including morpholine derivatives, have been studied for their anti-inflammatory activities. These studies include both in vitro and in vivo screenings, highlighting the potential of these compounds in developing new anti-inflammatory agents (M. Somashekhar et al., 2020).
Mechanism of Action
Target of Action
Oxadiazoles, a core structure in this compound, have been associated with a wide range of biological activities, including anticancer, antidiabetic, antiviral, anti-inflammatory, antibacterial, antifungal, and more .
Mode of Action
Oxadiazoles, in general, are known to interact with various biological targets due to their physiologically active heterocyclic nature . The specific interactions of this compound with its targets would depend on the exact nature of those targets.
Biochemical Pathways
Oxadiazoles have been found to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Given the wide range of biological activities associated with oxadiazoles, it can be inferred that the compound may have diverse effects at the molecular and cellular levels .
Properties
IUPAC Name |
1-morpholin-4-yl-2-[[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4S/c19-14(18-6-8-20-9-7-18)11-23-15-17-16-13(22-15)10-21-12-4-2-1-3-5-12/h1-5H,6-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHXINDAOODDWOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CSC2=NN=C(O2)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.